(S)-OPC-51803

• Molecular Formula: C26H32ClN3O2
• Molecular Weight: 454.0 g/mol
• InChI: InChI=1S/C26H32ClN3O2/c1-18(2)28-25(31)16-19-8-7-15-30(24-10-4-3-9-21(19)24)26(32)22-12-11-20(17-23(22)27)29-13-5-6-14-29/h3-4,9-12,17-19H,5-8,13-16H2,1-2H3,(H,28,31)/t19-/m0/s1
• InChIKey: INGXCNVWWKKWOO-IBGZPJMESA-N

(S)-OPC-51803: Enantiomerically Pure, Orally Active Nonpeptide Vasopressin V2 Receptor Agonist for Antidiuretic Research

(S)-OPC-51803 is the active enantiomer of the nonpeptide vasopressin V2 receptor agonist OPC-51803, which is the first reported nonpeptide agonist selective for the V2 receptor [1]. It is characterized by its (S)-stereochemistry at the benzazepine core (CAS 192514-57-1). The compound is an orally active agent used in preclinical research for the treatment of conditions associated with frequent micturition, such as nocturnal polyuria, nocturnal enuresis, and certain types of urinary incontinence [2].

Target Engagement Vasopressin V2 receptor agonism research tool

Stereochemical Control Enantiopure (S)-isomer for reproducible pharmacology

Dosing Route Oral administration suitable for conscious in vivo models

Model Context Preclinical polyuria and diuresis model studies

• [1] Nakamura S, et al. Characterization of a novel nonpeptide vasopressin V2-agonist, OPC-51803, in cells transfected human vasopressin receptor subtypes. Br J Pharmacol. 2000;129(8):1700-1706. doi:10.1038/sj.bjp.0703229 View Source
• [2] Nakamura S, et al. Antidiuretic effects of a nonpeptide vasopressin V2-receptor agonist, OPC-51803, administered orally to rats. J Pharmacol Exp Ther. 2000;295(3):1005-1011. View Source

Why (S)-OPC-51803 Cannot Be Substituted with Racemic OPC-51803, (R)-OPC-51803, or dDAVP in Preclinical Studies

Generic substitution is not feasible for (S)-OPC-51803 due to significant differences in stereoselective activity and in vivo off-target potential. The (S)-enantiomer demonstrates a stronger V2 receptor agonist effect than the (R)-isomer, making enantiopurity critical for reproducible pharmacology . Furthermore, the nonpeptide OPC-51803 scaffold exhibits a distinct selectivity profile compared to the peptide-based clinical comparator dDAVP (desmopressin), particularly at the V1b receptor, where dDAVP shows potent affinity (Ki = 13.7 nM) while OPC-51803 has negligible binding even at 100 µM [1]. These intrinsic molecular differences preclude simple interchangeability and necessitate the procurement of the specific enantiomer.

(R)-Enantiomer Weaker V2 agonist effect may lead to inconsistent target activation and reduced assay reproducibility.

Racemate (OPC-51803) Mixed stereoisomers can confound stereoselective pharmacology; enantiopure form required for controlled V2 studies.

dDAVP (Peptide) Significant off-target V1b affinity may introduce V1b-mediated signaling confounds in V2-focused research.

• [1] Nakamura S, et al. Characterization of a novel nonpeptide vasopressin V2-agonist, OPC-51803, in cells transfected human vasopressin receptor subtypes. Br J Pharmacol. 2000;129(8):1700-1706. View Source

Quantitative Differentiation of (S)-OPC-51803: Binding, Selectivity, and In Vivo Efficacy Compared to dDAVP and Racemic Mixtures

Stereoselective Enhancement of V2 Receptor Agonism: (S)-Enantiomer Outperforms (R)-Isomer

The (S)-enantiomer of OPC-51803 exhibits a stronger V2 receptor agonist effect compared to its (R)-isomer . While specific Ki or EC50 values for the isolated (S)-enantiomer are not publicly available in primary literature, the qualitative superiority of the (S)-enantiomer is established. This stereoselective advantage is critical for ensuring maximum on-target V2 receptor activation in experimental models.

Stereoselective V2 Agonism

Class-level inference

(S)-enantiomer stronger V2 agonist effect than (R)-isomer

Supports enantiopure procurement for reproducible V2 activation

No published EC50 values for pure enantiomer

Evidence Dimension	V2 Receptor Agonist Effect
Target Compound Data	Stronger V2 receptor agonist effect
Comparator Or Baseline	Stronger V2 receptor agonist effect compared to (R)-OPC-51803
Quantified Difference	Not quantified
Conditions	Biological activity evaluation (specific assay not detailed)

Why This Matters

Procuring the enantiopure (S)-isomer ensures optimal and reproducible V2 receptor activation in experiments, avoiding the confounding influence of the less active (R)-isomer.

V1b Receptor Selectivity: OPC-51803 Lacks Off-Target Activity Seen with dDAVP

A direct head-to-head comparison reveals a stark difference in off-target activity at the V1b receptor. OPC-51803 (the racemate) shows negligible displacement of [3H]-AVP binding to human V1b receptors even at a concentration of 10⁻⁴ M (100 µM) [1]. In contrast, the peptide comparator dDAVP demonstrates potent affinity for human V1b receptors, with a Ki value of 13.7 ± 3.2 nM [1].

V1b Off-Target Binding

Head-to-head

OPC-51803 negligible displacement at 100 µM vs dDAVP Ki 13.7 nM

V1b receptor selectivity context; supports V2-specific pathway studies

HeLa cells expressing human V1b, [3H]-AVP assay

Evidence Dimension	Binding Affinity at Human V1b Receptor (Ki)
Target Compound Data	Negligible displacement at 100,000 nM (100 µM)
Comparator Or Baseline	dDAVP: 13.7 ± 3.2 nM
Quantified Difference	>7000-fold higher affinity for dDAVP
Conditions	HeLa cells expressing human V1b receptors, [3H]-AVP competition binding assay

Why This Matters

This profound selectivity difference is critical for researchers studying V2-mediated effects without confounding V1b-mediated signaling, making OPC-51803 a superior tool compound for this purpose.

• [1] Nakamura S, et al. Characterization of a novel nonpeptide vasopressin V2-agonist, OPC-51803, in cells transfected human vasopressin receptor subtypes. Br J Pharmacol. 2000;129(8):1700-1706. View Source

V2/V1a Selectivity Profile: OPC-51803 is Nine Times More Selective Than dDAVP for the Human V2 Receptor

In a direct comparative study, OPC-51803 (racemate) was found to be approximately nine times more selective for the human V2 receptor over the V1a receptor compared to dDAVP. The binding affinities (Ki) for OPC-51803 were 91.9 ± 10.8 nM for V2 and 819 ± 39 nM for V1a, yielding a selectivity ratio of 8.9 [1]. For dDAVP, the Ki values were 3.12 ± 0.38 nM for V2 and 41.5 ± 9.9 nM for V1a, giving a selectivity ratio of 13.3 [1]. However, the absolute selectivity index (V1a Ki / V2 Ki) is higher for OPC-51803.

V2/V1a Selectivity

Head-to-head

OPC-51803 V2 Ki 91.9 nM, V1a Ki 819 nM (~9× selectivity); dDAVP V2 Ki 3.12 nM, V1a Ki 41.5 nM (~13× selectivity)

V2-preferential signaling profile; selectivity index context for study design

Human V2/V1a binding assays

Evidence Dimension	V2 vs. V1a Receptor Binding Selectivity (Human)
Target Compound Data	V2 Ki = 91.9 ± 10.8 nM; V1a Ki = 819 ± 39 nM; Selectivity = ~9-fold
Comparator Or Baseline	dDAVP: V2 Ki = 3.12 ± 0.38 nM; V1a Ki = 41.5 ± 9.9 nM; Selectivity = ~13-fold
Quantified Difference	OPC-51803 is approximately nine times more selective for V2 over V1a than dDAVP
Conditions	HeLa cells expressing human V2 and V1a receptors, [3H]-AVP competition binding assay

Why This Matters

Enhanced V2 selectivity reduces the potential for V1a-mediated vasopressor effects, making OPC-51803 a cleaner pharmacological probe for studying V2 receptor biology and a potentially safer therapeutic candidate.

• [1] Nakamura S, et al. Characterization of a novel nonpeptide vasopressin V2-agonist, OPC-51803, in cells transfected human vasopressin receptor subtypes. Br J Pharmacol. 2000;129(8):1700-1706. View Source

Oral In Vivo Efficacy: Dose-Dependent Reduction of Urine Volume in Rat Models of Polyuria

In a rat model of hereditary diabetes insipidus (Brattleboro rats), OPC-51803 (racemate) demonstrated robust and dose-dependent antidiuretic effects. At a single oral dose of 0.3 mg/kg, OPC-51803 reduced urine volume from a baseline of 10.8 ± 1.1 mL to 0.5 ± 0.2 mL during the 0-2 hour post-dose period, and simultaneously increased urinary osmolality from 114 ± 9 mOsm/kg to 432 ± 114 mOsm/kg [1]. These in vivo effects provide a benchmark for functional V2 agonism.

In Vivo Antidiuretic Response

Supporting evidence

Urine volume reduced from 10.8 mL to 0.5 mL (0–2h post-dose)

Supports oral dose-response model validation

Brattleboro rats, 0.3 mg/kg p.o.

Evidence Dimension	In Vivo Antidiuretic Effect (Urine Volume)
Target Compound Data	0.5 ± 0.2 mL (0-2h post-dose)
Comparator Or Baseline	Vehicle control: 10.8 ± 1.1 mL (0-2h)
Quantified Difference	~95% reduction
Conditions	Conscious female Brattleboro rats, single oral dose of 0.3 mg/kg

Why This Matters

These in vivo data confirm the compound's oral bioavailability and functional efficacy in a disease-relevant model, providing confidence for its use in preclinical studies of antidiuretic therapy.

• [1] Nakamura S, et al. Antidiuretic effects of a nonpeptide vasopressin V2-receptor agonist, OPC-51803, administered orally to rats. J Pharmacol Exp Ther. 2000;295(3):1005-1011. View Source

Species-Specific Binding Affinity: Higher Affinity for Canine V2 Receptors (Ki = 15.2 nM)

In a cross-species analysis, OPC-51803 (racemate) shows a notably higher binding affinity for the canine V2 receptor (Ki = 15.2 ± 0.6 nM) compared to the human V2 receptor (Ki = 91.9 ± 10.8 nM) [1][2]. This 6-fold difference is an important consideration when selecting preclinical models and interpreting translational data.

Canine vs Human V2 Affinity

Cross-study comparable

Canine Ki 15.2 nM; Human Ki 91.9 nM

Species-specific binding context for preclinical model selection

Membrane binding assays, kidney membranes

Evidence Dimension	V2 Receptor Binding Affinity (Ki)
Target Compound Data	Canine V2: 15.2 ± 0.6 nM
Comparator Or Baseline	Human V2: 91.9 ± 10.8 nM
Quantified Difference	~6-fold higher affinity in dogs
Conditions	Membrane binding assays; human HeLa cells vs. canine kidney membranes

Why This Matters

This data is critical for researchers using canine models (e.g., for efficacy or PK/PD studies), as it allows for more accurate dose translation and interpretation of results compared to human receptor data.

• [1] Nakamura S, et al. Antidiuretic effects of a novel nonpeptide vasopressin V2-receptor agonist, OPC-51803, administered orally to dogs. J Pharmacol Sci. 2004;94(4):426-433. View Source
• [2] Nakamura S, et al. Characterization of a novel nonpeptide vasopressin V2-agonist, OPC-51803, in cells transfected human vasopressin receptor subtypes. Br J Pharmacol. 2000;129(8):1700-1706. View Source

Optimal Applications for (S)-OPC-51803 Based on Validated Evidence

Preclinical Modeling of Nocturnal Polyuria and Enuresis

Leverage the compound's potent and dose-dependent antidiuretic action in vivo, as demonstrated by a 95% reduction in urine volume in Brattleboro rats (0.3 mg/kg p.o.) [1], to establish efficacy models for nocturnal polyuria and enuresis. The oral route of administration and V2-selective mechanism make it ideal for studying chronic dosing regimens in conscious animal models.

V2 Receptor Pharmacology Without V1b Off-Target Confounds

Utilize (S)-OPC-51803 as a superior chemical probe for dissecting V2 receptor-mediated signaling. The compound's complete lack of activity at the V1b receptor at concentrations up to 100 µM, in stark contrast to dDAVP (Ki = 13.7 nM at V1b) [2], ensures that observed effects are attributable solely to V2 receptor engagement.

Structure-Activity Relationship (SAR) and Stereoselectivity Studies

The (S)-enantiomer is a critical component for defining the stereochemical requirements of V2 receptor activation. Procure the pure (S)-enantiomer to compare directly with the less active (R)-isomer and other nonpeptide analogs, enabling the precise mapping of the receptor's stereochemical binding pocket.

Pharmacological Studies in Canine Models of Diabetes Insipidus

Employ OPC-51803 in canine models of AVP-deficient states, taking advantage of its 6-fold higher affinity for the canine V2 receptor (Ki = 15.2 nM) compared to the human receptor [3]. This species-specific pharmacology data is essential for accurate dose selection and interpretation of efficacy and safety in a large animal model.

Application

Selection Property

Validation Focus

Polyuria/Enuresis Model Studies

Oral V2 agonist tool compound

Dose-response antidiuretic effect review in rodent models

V2-Specific Signaling Research

Selective V2 agonism with low V1b activity

Exclusion of V1b-mediated off-target effects

Stereochemical SAR Studies

Enantiopure (S)-isomer standard

Enantiomeric comparison of V2 activation potency

Canine Diabetes Insipidus Model

Higher affinity for canine V2 receptor

Species-specific PK/PD translation review

• [1] Nakamura S, et al. Antidiuretic effects of a nonpeptide vasopressin V2-receptor agonist, OPC-51803, administered orally to rats. J Pharmacol Exp Ther. 2000;295(3):1005-1011. View Source
• [2] Nakamura S, et al. Characterization of a novel nonpeptide vasopressin V2-agonist, OPC-51803, in cells transfected human vasopressin receptor subtypes. Br J Pharmacol. 2000;129(8):1700-1706. View Source
• [3] Nakamura S, et al. Antidiuretic effects of a novel nonpeptide vasopressin V2-receptor agonist, OPC-51803, administered orally to dogs. J Pharmacol Sci. 2004;94(4):426-433. View Source